Cas no 1805255-29-1 (2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide
• CAS No: 1805255-29-1
• MF: C₈H₁₀F₂N₂O₄S
• MW: 268.237807750702
• CID: 4811271
• Update Time: 2025-06-13

2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide

• Inchi： 1S/C8H10F2N2O4S/c1-15-6-4(17(11,13)14)3-12-5(8(9)10)7(6)16-2/h3,8H,1-2H3,(H2,11,13,14)
• InChI Key： IFFOUXZCJOAWKX-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)F)C(=C1OC)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• XLogP3: 0
• Topological Polar Surface Area: 99.9

Additional information on 2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide

Introduction to 2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide (CAS No. 1805255-29-1)

2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805255-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both difluoromethyl and dimethoxy substituents in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for various therapeutic applications.

The difluoromethyl group, characterized by its electron-withdrawing nature, enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. This feature allows the compound to exhibit prolonged half-life and improved bioavailability upon administration. Additionally, the dimethoxy substituents contribute to the molecule's solubility and interaction with biological targets, further enhancing its pharmacological potential. The sulfonamide moiety, a well-established pharmacophore in medicinal chemistry, is known for its ability to form hydrogen bonds with biological receptors, thereby modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced therapeutic efficacy. The compound 2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide has been extensively studied for its potential applications in oncology, anti-inflammatory, and antimicrobial therapies. Preliminary studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. Specifically, the compound has shown promise in targeting tyrosine kinases and other signaling molecules that are aberrantly expressed in various malignancies.

One of the most compelling aspects of this compound is its mechanism of action. The difluoromethyl group plays a crucial role in stabilizing reactive intermediates formed during enzymatic reactions, thereby inhibiting the activity of target enzymes. This mechanism has been observed in several kinases associated with cancer progression, suggesting that 2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide could serve as a potent inhibitor in targeted cancer therapies. Furthermore, the dimethoxy substituents enhance the compound's binding affinity to these enzymes by optimizing interactions with hydrophobic pockets within the active sites.

Another area of interest is the anti-inflammatory potential of this compound. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Studies have indicated that sulfonamides can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. The structural features of 2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide make it an ideal candidate for developing novel anti-inflammatory agents. Its ability to interact with inflammatory mediators while maintaining metabolic stability positions it as a promising lead for further optimization.

The antimicrobial properties of this compound have also been explored. Resistance to conventional antibiotics poses a significant challenge in global healthcare, necessitating the development of novel antimicrobial agents. The sulfonamide moiety is known to disrupt bacterial cell wall synthesis and metabolic pathways, making it an effective antimicrobial component. The unique substitution pattern in 2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide enhances its ability to interact with bacterial enzymes and receptors, potentially overcoming resistance mechanisms observed with traditional sulfonamides.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of this compound. Molecular modeling techniques have been employed to predict binding affinities and interactions between 2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide and target proteins. These simulations have provided valuable insights into the structural requirements for optimal pharmacological activity. Additionally, virtual screening methods have identified potential analogs with enhanced properties, paving the way for structure-based drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct complex pyridine scaffolds efficiently. These synthetic strategies not only improve scalability but also enable access to a diverse library of derivatives for further pharmacological evaluation.

In conclusion,2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide (CAS No. 1805255-29-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology,anti-inflammatory, and antimicrobial therapies make it a valuable asset in drug development pipelines. Ongoing research efforts are focused on optimizing its pharmacokinetic properties and exploring new therapeutic modalities. As our understanding of disease mechanisms continues to evolve,2-(Difluoromethyl)-3,4-dimethoxypyridine-5-sulfonamide is poised to play a crucial role in addressing unmet medical needs.